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Compound of Interest

Sodium B-Hydroxyethoxyacetate-
a4

cat. No.: B1153050

Compound Name:

Executive Safety & Logistics Summary

Core Directive: Sodium B-Hydroxyethoxyacetate-d4 is a stable isotope-labeled chemical
standard. It is NOT radioactive.[1]

Disposal protocols must treat this compound as a high-purity chemical reagent, not as nuclear
waste. However, due to its structural relationship to glycol ether metabolites (specifically 1,4-
dioxane pathways), it must be sequestered from the municipal water supply and disposed of
via approved chemical waste streams.

Quick Reference Status
Radioactive? NO (Stable Deuterium Isotope)
RCRA Listed? No (Not P-listed or U-listed)

] Irritant (Skin/Eye); Potential Reproductive Toxin
Primary Hazard
(Analog-based)

Disposal Method High-Temperature Incineration (Lab Pack)

Chemical Characterization & Hazard Assessment

Before disposal, the material must be accurately characterized to ensure compatibility with
waste streams.[2][3][4]
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Property Data

Chemical Name Sodium B-Hydroxyethoxyacetate-d4

Sodium 2-(2-hydroxyethoxy)acetate-d4; HEAA-

Synonyms d4 Na salt

Molecular Formula CsaHsDaNaOa

Solubility High (Water); Moderate (Methanol)

Stability Stable under normal conditions; Hygroscopic
Reactivity Incompatible with strong oxidizing agents

Scientific Rationale for Classification

Although specific toxicological data for the deuterated salt is often limited, we apply the
Precautionary Principle based on its non-deuterated analog and parent acid (-
Hydroxyethoxyacetic acid). This compound is a primary metabolite of 1,4-dioxane and
diethylene glycol. Consequently, it should be managed as a potential reproductive toxin and
irritant, regardless of its specific GHS classification in some vendor catalogs as "Non-
Hazardous."

Step-by-Step Disposal Protocol
Phase 1: Segregation & Preparation

e Do NOT mix with radioactive waste (e.g., 1*C or 3H labeled compounds).[4] Doing so will
escalate disposal costs by orders of magnitude (Mixed Waste).

e Do NOT pour down the drain.[5][6][7] Even non-toxic stable isotopes can interfere with
environmental background studies and wastewater monitoring.

Phase 2: Container Selection

o Solid Waste (Preferred): If the material is in its original solid salt form, keep it in the original
vial. Place the vial into a wide-mouth HDPE (High-Density Polyethylene) jar designated for
"Solid Chemical Waste."
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e Liquid Waste: If the material is in solution (e.g., dissolved in water or methanol), pour it into
the "Non-Halogenated Organic Solvent” stream (if methanol) or "Aqueous Chemical Waste"
stream.

o Expert Tip: If the solvent volume is <5 mL, it is often safer to absorb the liquid onto a paper
towel or vermiculite and dispose of it as solid chemical debris to prevent splash hazards.

Phase 3: Labeling

The label must be explicit to prevent rejection by waste haulers who often confuse "d4" with
radioactive markers.

o Standard Label: "Chemical Waste: Sodium B-Hydroxyethoxyacetate-d4"
o Mandatory Annotation: Write "STABLE ISOTOPE - NON-RADIOACTIVE" clearly on the tag.

o Hazard Checkboxes: Mark "Irritant” and "Toxic" (Conservative classification).

Phase 4: Waste Stream Handoff

Transfer the container to your facility's Satellite Accumulation Area (SAA). Ensure the container
is closed tightly when not in use (EPA 40 CFR 262.15).

Regulatory Compliance Logic (RCRA)

This section details the logic used to determine the waste code, ensuring audit readiness.
o Listed Waste Check:
o lIs it a P-List (Acutely Toxic)? No.

o Isita U-List (Toxic)? No. (Note: Glycol ethers are a category, but this specific salt is not
explicitly listed).

o Characteristic Waste Check:
o Ignitable (D001)? No (Solid salt).

o Corrosive (D002)? No (pH is typically neutral to slightly basic).
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o Reactive (D003)? No.

o Toxic (TCLP)? Unlikely to leach regulated metals or organics above thresholds.
» Final Classification:

o Technically "Non-RCRA Regulated Waste" in many jurisdictions.

o Best Practice: Manage as "Non-Regulated Chemical Waste" destined for incineration. This
guarantees destruction and eliminates future liability (Cradle-to-Grave stewardship).

Visual Workflow: Disposal Decision Tree

The following diagram outlines the logical flow for disposing of this compound, ensuring no
cross-contamination with radioactive streams.
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Start: Sodium B-Hydroxyethoxyacetate-d4
(Solid or Solution)

Check Label:
Is it mixed with 4C or 3H?

No (Deuterium only)

STOP: Handle as

i ?
RADIOACTIVE MIXED WASTE Physical State*

Solid/Powder \Dissolved

Solid Waste Stream: Liquid Waste Stream:
Place vial in HDPE Jar Segregate by Solvent

Labeling Critical Step:
Mark 'STABLE ISOTOPE'
(Non-Radioactive)

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating stable isotope waste from radioactive streams.

Emergency Procedures

o Spill (Solid): Sweep up carefully to avoid dust generation.[5] Place in a bag and label as
hazardous waste. Wear nitrile gloves and safety glasses.
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o Spill (Solution): Absorb with vermiculite or standard spill pads. Clean surface with soap and
water.

e EXxposure:
o Eye Contact: Rinse cautiously with water for 15 minutes.[5] Remove contact lenses.[8]

o Skin Contact: Wash with plenty of soap and water.

References

o National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press.[7] [Link]

o U.S. Environmental Protection Agency. (2024). Criteria for the Definition of Solid Waste and
Solid and Hazardous Waste Exclusions. EPA.gov. [Link]

e Moravek, Inc. (2019). How To Store And Dispose Of Radiolabeled Compounds vs Stable
Isotopes. [Link]

e PubChem. (2024).[9] Sodium 2-(2-hydroxyethoxy)acetate Compound Summary. National
Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.vumc.org [vumc.org]
e 8. sigmaaldrich.com [sigmaaldrich.com]

e 9. Sodium beta-hydroxyethoxy acetate | C4H8NaO4 | CID 86584105 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Sodium [3-
Hydroxyethoxyacetate-d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1153050#sodium-hydroxyethoxyacetate-d4-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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